Cas no 941896-98-6 (1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine)

• Product Name: 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine
• CAS No: 941896-98-6
• MF: C₂₂H₂₀ClFN₂OS
• MW: 414.923406600952
• CID: 5429061
• Update Time: 2025-05-18

1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [5-(3-chloro-4-methylphenyl)furan-2-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanethione
• Methanethione, [5-(3-chloro-4-methylphenyl)-2-furanyl][4-(4-fluorophenyl)-1-piperazinyl]-
• 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine

• Inchi： 1S/C22H20ClFN2OS/c1-15-2-3-16(14-19(15)23)20-8-9-21(27-20)22(28)26-12-10-25(11-13-26)18-6-4-17(24)5-7-18/h2-9,14H,10-13H2,1H3
• InChI Key： FUUMHFMXCJLIHJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=C(C)C(Cl)=C2)O1)(N1CCN(C2=CC=C(F)C=C2)CC1)=S

Additional information on 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine

Comprehensive Overview of 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine (CAS No. 941896-98-6)

The compound 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine (CAS No. 941896-98-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique combination of furan, piperazine, and phenyl moieties, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its carbothioyl group, which may contribute to its binding affinity and stability in biological systems.

In recent years, the demand for novel heterocyclic compounds like 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine has surged due to their versatility in medicinal chemistry. The presence of both chloro and fluoro substituents enhances its electronic properties, making it a candidate for further exploration in targeted therapies. This aligns with the growing trend of personalized medicine and structure-activity relationship (SAR) studies, which dominate current scientific discourse.

The synthesis of CAS No. 941896-98-6 involves multi-step organic reactions, often requiring precise control over conditions to achieve high yields. Its furan-2-carbothioyl backbone is particularly noteworthy, as furan derivatives are known for their bioactivity and role in drug design. Additionally, the piperazine ring is a common pharmacophore in CNS-active compounds, sparking interest in its potential neurological applications.

From an industrial perspective, 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine is often discussed in the context of high-throughput screening and fragment-based drug discovery. These methodologies are critical for identifying lead compounds in modern pharmacology. The compound's chloromethylphenyl and fluorophenyl groups also make it a subject of interest in agrochemical research, where such motifs are frequently employed.

Environmental and regulatory considerations are equally important when evaluating CAS No. 941896-98-6. While not classified as hazardous, its chloro and fluoro components necessitate careful handling to ensure compliance with green chemistry principles. This reflects the broader shift toward sustainable synthesis practices in the chemical industry.

In summary, 1-5-(3-chloro-4-methylphenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine represents a compelling case study in the intersection of organic chemistry, pharmacology, and materials science. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the era of AI-driven drug discovery and computational chemistry.